Cas no 89296-78-6 (Butanoic acid, 2-ethyl-, 1-iodoethyl ester)
89296-78-6 structure
Product Name:Butanoic acid, 2-ethyl-, 1-iodoethyl ester
CAS No:89296-78-6
MF:C8H15IO2
MW:270.107975244522
CID:604965
PubChem ID:23449292
Update Time:2025-04-19
Butanoic acid, 2-ethyl-, 1-iodoethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-ethyl-, 1-iodoethyl ester
- 1-iodoethyl 2-ethylbutanoate
- 89296-78-6
- DTXSID00634268
- SCHEMBL6890845
-
- Inchi: 1S/C8H15IO2/c1-4-7(5-2)8(10)11-6(3)9/h6-7H,4-5H2,1-3H3
- InChI Key: VQKHIYQILKBSLG-UHFFFAOYSA-N
- SMILES: IC(C)OC(C(CC)CC)=O
Computed Properties
- Exact Mass: 270.01168g/mol
- Monoisotopic Mass: 270.01168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
Butanoic acid, 2-ethyl-, 1-iodoethyl ester Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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